![molecular formula C14H17NO3 B6532805 1-[(3,4-dimethylphenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid CAS No. 1368945-13-4](/img/structure/B6532805.png)
1-[(3,4-dimethylphenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of similar compounds involves various chemical reactions. For instance, the synthesis of Eltrombopag involves dissolving the free acid in an organic solvent, filtering the resultant mixture to remove contaminants, then adding this solution to a solution of two or more equivalents of ethanolamine in an organic solvent .Molecular Structure Analysis
The molecular structure of a compound is directly related to its properties and reactivity. The structure of Eltrombopag olamine, a similar compound, includes a pyrazolone ring, which is a five-membered ring containing two nitrogen atoms, two carbon atoms, and one oxygen atom .Chemical Reactions Analysis
The Suzuki–Miyaura (SM) coupling reaction is a widely-applied transition metal catalysed carbon–carbon bond forming reaction . It involves the reaction of an organoboron compound with a halide or pseudohalide using a palladium catalyst .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound are crucial for understanding its behavior. For instance, Eltrombopag olamine is a solid at 20 degrees Celsius, has a molecular weight of 564.643, and is soluble in water .Mechanism of Action
Target of Action
It is structurally similar to eltrombopag , which is a thrombopoietin receptor agonist . Thrombopoietin receptors play a crucial role in the production of platelets from megakaryocytes .
Mode of Action
If we consider its similarity to eltrombopag, it might interact selectively with the thrombopoietin receptor, leading to activation of the jak-stat signaling pathway and increased proliferation and differentiation of megakaryocytes .
Biochemical Pathways
Based on its potential similarity to eltrombopag, it may influence the jak-stat signaling pathway , which is crucial for many processes including cell proliferation, differentiation, cell migration, and apoptosis.
Pharmacokinetics
Eltrombopag, a similar compound, has a bioavailability of 52%, is extensively metabolized in the liver through cyp1a2 and cyp2c8, and has an elimination half-life of 21–35 hours . It is excreted via feces (59%) and urine (31%) .
Result of Action
If it acts similarly to eltrombopag, it could lead to an increase in platelet counts , which could be beneficial in conditions like thrombocytopenia .
Safety and Hazards
properties
IUPAC Name |
1-[(3,4-dimethylphenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO3/c1-9-3-4-11(5-10(9)2)7-15-8-12(14(17)18)6-13(15)16/h3-5,12H,6-8H2,1-2H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVZDYDDJRRIYQQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)CN2CC(CC2=O)C(=O)O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(3,4-Dimethylphenyl)methyl]-5-oxopyrrolidine-3-carboxylic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.